Cas no 627523-49-3 (1,2-Ethanediamine, N-[2-(4-fluorophenyl)ethyl]-N'-(2-phenylpropyl)-)

• Product Name: 1,2-Ethanediamine, N-[2-(4-fluorophenyl)ethyl]-N'-(2-phenylpropyl)-
• CAS No: 627523-49-3
• MF: C₁₉H₂₅FN₂
• MW: 300.413608312607
• CID: 432804
• PubChem ID: 16076651
• Update Time: 2025-04-19

1,2-Ethanediamine, N-[2-(4-fluorophenyl)ethyl]-N'-(2-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[2-(4-fluorophenyl)ethyl]-N'-(2-phenylpropyl)-
• N-[2-(4-fluorophenyl)ethyl]-N'-(2-phenylpropyl)ethane-1,2-diamine
• DTXSID10581956
• 627523-49-3
• N~1~-[2-(4-Fluorophenyl)ethyl]-N~2~-(2-phenylpropyl)ethane-1,2-diamine

• Inchi： 1S/C19H25FN2/c1-16(18-5-3-2-4-6-18)15-22-14-13-21-12-11-17-7-9-19(20)10-8-17/h2-10,16,21-22H,11-15H2,1H3
• InChI Key： TXDHTEQMSUGFRO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCNCCNCC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 300.20035
• Monoisotopic Mass: 300.20017697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06